2-Azaspiro[3.3]heptan-6-one hydrochloride

• IUPAC Name: 2-azaspiro[3.3]heptan-6-one;hydrochloride
• InChI: InChI=1S/C6H9NO.ClH/c8-5-1-6(2-5)3-7-4-6;/h7H,1-4H2;1H
• InChI Key: VJDKMRVIGNGUJS-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)CC12CNC2.Cl
• Molecular Formula: C6H10ClNO
• Molecular Weight: 147.60 g/mol
• CAS RN: 1820703-11-4

Description

“2-Azaspiro[3.3]heptan-6-one hydrochloride” is a chemical compound with the molecular formula C6H10ClNO. It is a sterically constrained compound and is part of the family of sterically constrained amino acids. These types of compounds have been of interest to chemists and biologists due to their potential in drug design.

Synthesis Analysis

The synthesis of “2-Azaspiro[3.3]heptan-6-one hydrochloride” involves the construction of both four-membered rings in the spirocyclic scaffold by subsequent ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles.

Molecular Structure Analysis

The molecular structure of “2-Azaspiro[3.3]heptan-6-one hydrochloride” is characterized by a spirocyclic scaffold. Spirocyclic scaffolds are sterically constrained and provide a wide variation of spatial disposition of the functional groups.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “2-Azaspiro[3.3]heptan-6-one hydrochloride” include the ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles.

Future Directions

The “2-Azaspiro[3.3]heptan-6-one hydrochloride” and similar sterically constrained compounds have potential in the field of drug design. Their unique molecular framework makes them efficient and selective ligands for various biological targets. Therefore, they could be of interest in future research and development in the pharmaceutical industry.

Mechanism of Action

Target of Action

The primary targets of 2-Azaspiro[3It’s known that sterically constrained compounds like this can be much more efficient and selective ligands for various biological targets .

Mode of Action

The exact mode of action of 2-Azaspiro[3Due to the pre-organization of functional groups, sterically constrained compounds can display pronounced biological activity .

Biochemical Pathways

The specific biochemical pathways affected by 2-Azaspiro[3Sterically constrained compounds are known to have potential impacts on various biochemical pathways due to their ability to bind efficiently and selectively to various biological targets .

Result of Action

The molecular and cellular effects of 2-Azaspiro[3Sterically constrained compounds are known to display pronounced biological activity due to their efficient and selective binding to various biological targets .